Cas no 7400-44-4 (3-octadecylsulfanylpropane-1,2-diol)

3-octadecylsulfanylpropane-1,2-diol structure
7400-44-4 structure
Product Name:3-octadecylsulfanylpropane-1,2-diol
CAS No:7400-44-4
MF:C21H44O2S
MW:360.637866020203
CID:1764742
PubChem ID:245962
Update Time:2025-04-21

3-octadecylsulfanylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 3-octadecylsulfanylpropane-1,2-diol
    • NCIOpen2_007804
    • 1-octadecylthio-rac-glycerol
    • NSC58443
    • DL-thiobatyl alcohol
    • (+-)-2.3-Dihydroxypropyl-octadecyl-sulfid
    • AC1Q77MB
    • 3-octadecylsulfanyl-propane-1,2-diol
    • Thiobatylalkohol
    • octadecylthio-1 propanediol-2,3
    • 1-S-octadecyl-rac-thioglycerol
    • 3-(octadecylsulfanyl)propane-1,2-diol
    • 2.3-Dihydroxypropyl-octadecan-sulfid
    • AR-1E7877
    • CTK2H9177
    • AC1L6H1I
    • NCIOpen2_007804; 1-octadecylthio-rac-glycerol; NSC58443; DL-thiobatyl alcohol; (+-)-2.3-Dihydroxypropyl-octadecyl-sulfid; AC1Q77MB; 3-octadecylsulfanyl-propane-1,2-diol; Thiobatylalkohol; octadecylthio-1 propanediol-2,3; 1-S-octadecyl-rac-thioglycerol; 3-(octadecylsulfanyl)propane-1,2-diol; 2.3-Dihydroxypropyl-octadecan-sulfid; AR-1E7877; CTK2H9177; AC1L6H1I;
    • DTXSID10288993
    • 1-n-octadecylthio-2,3-propanediol
    • WHCHVADSXPASOY-UHFFFAOYSA-N
    • 3-(1-octadecylthio)propan-1,2-diol
    • SCHEMBL11200004
    • 3-octadecylthio-propane-1,2 diol
    • NSC-58443
    • 7400-44-4
    • Inchi: 1S/C21H44O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h21-23H,2-20H2,1H3
    • InChI Key: WHCHVADSXPASOY-UHFFFAOYSA-N
    • SMILES: S(CC(CO)O)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 360.30642
  • Monoisotopic Mass: 360.30620182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 20
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.4
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • Density: 0.937
  • Boiling Point: 489.8°C at 760 mmHg
  • Flash Point: 237.5°C
  • Refractive Index: 1.485
  • PSA: 40.46
  • LogP: 6.33430
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